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Compound of Interest

Compound Name: Vinyl decanoate

Cat. No.: B147601 Get Quote

For researchers, scientists, and drug development professionals, a thorough understanding of

the safety and handling precautions for all laboratory chemicals is paramount. This guide

provides a comprehensive overview of the safe handling of vinyl decanoate, a colorless liquid

utilized as a pharmaceutical intermediate.[1][2] While not classified as a hazardous substance

under the 2012 OSHA Hazard Communication Standard, adherence to good industrial hygiene

and safety practices is essential.[3]

Physicochemical Properties
A clear understanding of the physical and chemical properties of a substance is the foundation

of its safe handling. Vinyl decanoate is a combustible liquid with the molecular formula

C12H22O2 and a molecular weight of 198.30 g/mol .[3][4] Key quantitative data are

summarized in the table below for easy reference.
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Property Value Source

Molecular Formula C12H22O2

Molecular Weight 198.30 g/mol

Appearance Colorless Liquid

Boiling Point 119 - 120 °C (246.2 - 248 °F)

Flash Point 104 °C (219.2 °F)

Specific Gravity 0.886 g/cm³

Solubility

Soluble in methanol. Not

miscible or difficult to mix with

water.

Stability and Reactivity

Under normal conditions, vinyl decanoate is stable. However, it is incompatible with strong

oxidizing agents. Hazardous polymerization does not occur. It is important to keep the

substance away from heat, sparks, open flames, and other sources of ignition as it is a

combustible liquid. Vapors are heavier than air and may spread along floors, and forms

explosive mixtures with air on intense heating.

Hazard Identification and First Aid
While not classified as hazardous, direct contact and inhalation should be avoided. In the event

of exposure, the following first aid measures should be taken.

First Aid Measures

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes. Get medical attention.

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If symptoms

occur, seek medical attention.

Inhalation: Move to fresh air. If symptoms occur, get medical attention.
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Ingestion: Clean mouth with water and drink plenty of water afterwards. Seek medical

attention if symptoms occur.

The toxicological properties of vinyl decanoate have not been fully investigated. There is no

information available on mutagenic, reproductive, developmental, or teratogenic effects.

Handling and Storage
Proper handling and storage procedures are critical to maintaining a safe laboratory

environment.

Handling: Always wear appropriate personal protective equipment (PPE). Ensure adequate

ventilation to avoid inhalation of vapors. Avoid contact with skin, eyes, and clothing. Do not

ingest or inhale.

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place. Keep the

product and any empty containers away from heat and sources of ignition.

Personal Protective Equipment (PPE)
The following diagram illustrates the recommended personal protective equipment when

handling vinyl decanoate. Adherence to these recommendations will minimize the risk of

exposure.
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Personal Protective Equipment (PPE) for Vinyl Decanoate Hygiene Measures

Eye/Face Protection
Wear appropriate protective eyeglasses or chemical safety goggles (OSHA's 29 CFR 1910.133 or European Standard EN166).

Skin and Body Protection
Wear appropriate protective gloves and clothing to prevent skin exposure.

Respiratory Protection
No protective equipment is needed under normal use conditions.

Use a particle filter if necessary.

Handle in accordance with good industrial hygiene and safety practice.

Click to download full resolution via product page

Recommended Personal Protective Equipment (PPE).

Accidental Release Measures
In the event of a spill, a clear and practiced response protocol is essential to ensure safety and

minimize environmental contamination.

Personal Precautions: Ensure adequate ventilation and wear the required personal protective

equipment.

Environmental Precautions: The substance should not be released into the environment.

Prevent the product from entering drains.

Methods for Containment and Cleaning Up: For spills, cover drains and then collect, bind, and

pump off the spillage. Use a liquid-absorbent material, such as Chemizorb®, to take up the

spill. Sweep or shovel the absorbed material into suitable containers for disposal.
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The following workflow diagram outlines the steps to be taken in the event of an accidental

release of vinyl decanoate.

Spill Response Protocol

Vinyl Decanoate Spill Occurs

Evacuate the danger area and consult an expert.

Ensure adequate ventilation.

Wear appropriate Personal Protective Equipment (PPE).

Cover drains to prevent environmental release.
Contain the spill.

Absorb the spill with an inert, liquid-absorbent material (e.g., Chemizorb®).

Collect and place the absorbed material into a suitable container for disposal.

Clean the affected area.

Dispose of the waste in accordance with local regulations.
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Workflow for Handling a Vinyl Decanoate Spill.

Fire-Fighting Measures
Vinyl decanoate is a combustible liquid with a flash point of 104 °C / 219.2 °F.

Suitable Extinguishing Media: Use foam, carbon dioxide (CO2), or dry powder to extinguish a

fire.

Specific Hazards: Keep the product and empty containers away from heat and sources of

ignition. Hazardous combustion products are not known.

Protective Equipment: As in any fire, wear a self-contained breathing apparatus with pressure-

demand (MSHA/NIOSH approved or equivalent) and full protective gear.

Disposal Considerations
Waste from vinyl decanoate should be disposed of in accordance with federal, state, and local

environmental control regulations. Do not allow the chemical to enter drains or surface water.

Experimental Protocols
Detailed experimental protocols for the toxicological and safety assessment of vinyl
decanoate are not readily available in public safety documents. The information presented in

this guide is based on the summarized data from safety data sheets provided by chemical

suppliers. For specific experimental methodologies, researchers should consult specialized

toxicological databases or conduct their own risk assessments based on the known properties

of the substance.

This guide is intended to provide a comprehensive overview of the safety and handling of vinyl
decanoate for a technical audience. It is not a substitute for a thorough risk assessment and

adherence to all applicable safety regulations and institutional protocols. Always consult the

most up-to-date Safety Data Sheet (SDS) before handling any chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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